6-methylsulfanyl-4,5,7,9,13-pentazapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-3(11),5,7,9,16,18,20-heptaen-12-one

Specification

• CAS No.: 339012-07-6
• Molecular Formula: C17H15N5OS
• Molecular Weight: 337.4
• IUPAC Name: 6-methylsulfanyl-4,5,7,9,13-pentazapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-3(11),5,7,9,16,18,20-heptaen-12-one
• Standard InChI: InChI=1S/C17H15N5OS/c1-24-17-19-16-18-9-12-14(22(16)20-17)8-13-11-5-3-2-4-10(11)6-7-21(13)15(12)23/h2-5,9,13H,6-8H2,1H3
• Standard InChI Key: QKKZPMPTHPMAAD-UHFFFAOYSA-N
• SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N4CCC5=CC=CC=C5C4C3

Introduction

Structural Characteristics

Compounds within this class, such as 18,19-dimethoxy-6-[(4-methylphenyl)methylsulfanyl]-4,5,7,9,13-pentazapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-3(11),5,7,9,16,18,20-heptaen-12-one, exhibit multiple interconnected rings and contain nitrogen atoms, categorizing them as heterocyclic compounds. The presence of a methylsulfanyl group in the target compound suggests a sulfur-containing heterocycle, which is significant for its reactivity and potential biological interactions.

Synthesis and Reaction Conditions

The synthesis of these complex molecules typically involves multi-step organic reactions. Conditions such as temperature, solvents (often polar aprotic solvents), and catalysts (e.g., bases or Lewis acids) are crucial for optimizing yield and purity. Techniques like chromatography are employed for purification.

Biological Activities

Similar compounds have shown significant biological activities, including anticancer properties. For example, derivatives of quinoxaline have demonstrated antiproliferative activity against human cancer cell lines. The mechanism of action for these compounds often involves interaction with enzymes or receptors in cellular signaling pathways.

Analytical Techniques

Structural integrity and purity of these compounds are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry. These methods provide detailed information about the molecular structure and help in identifying specific functional groups.

Data Table: Comparison of Similar Compounds

Compound Name	Molecular Formula	Biological Activity	Synthesis Method
18,19-Dimethoxy-6-[(4-methylphenyl)methylsulfanyl]-4,5,7,9,13-pentazapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-3(11),5,7,9,16,18,20-heptaen-12-one	Complex polycyclic structure	Potential medicinal applications	Multi-step organic reactions
Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates	Varied	Anticancer activity against HCT-116 and MCF-7 cell lines	Chemoselective Michael reaction
6-[(2-chlorophenyl)methylsulfanyl]-4,5,7,9,13-pentazapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-3(11),5,7,9,16,18,20-heptaen-12-one	Complex polycyclic structure	Diverse biological activities	Multi-step organic reactions